(3-Chlorophenyl)(3-hydroxyphenyl)methanone

• CAS No.: 62810-42-8
• Molecular Formula: C13H9ClO2
• Molecular Weight: 232.66 g/mol
• IUPAC Name: (3-chlorophenyl)-(3-hydroxyphenyl)methanone
• InChI: InChI=1S/C13H9ClO2/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8,15H
• InChI Key: MDUKXUOVEZFKQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C(=O)C2=CC(=CC=C2)Cl

Description

(3-Chlorophenyl)(3-hydroxyphenyl)methanone is a useful research compound. Its molecular formula is C13H9ClO2 and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

26 of the ether obtained above in (1) and 60 cm3 of chlorobenzene are introduced into a 250 cm3 single-necked flask and 35 g of aluminium chloride are added a little at a time; the reaction mixture is then heated under reflux for 30 minutes, allowed to cool to about 60° C. and then poured onto a mixture of ice and concentrated hydrochloric acid (d = 1.18); this mixture is stirred for 1 hour and the solid is then filtered; the latter is washed with petroleum ether to free it from the last traces of chlorobenzene; the phenol thus obtained (20 g) melts at 104° C. and can be used without further purification.